molecular formula C10H14O6 B8738833 3(Methoxycarbonylmethylene)glutaric acid dimethylester CAS No. 57056-37-8

3(Methoxycarbonylmethylene)glutaric acid dimethylester

Cat. No.: B8738833
CAS No.: 57056-37-8
M. Wt: 230.21 g/mol
InChI Key: FUDUXZMTENOEBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3(Methoxycarbonylmethylene)glutaric acid dimethylester is a useful research compound. Its molecular formula is C10H14O6 and its molecular weight is 230.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

57056-37-8

Molecular Formula

C10H14O6

Molecular Weight

230.21 g/mol

IUPAC Name

dimethyl 3-(2-methoxy-2-oxoethyl)pent-2-enedioate

InChI

InChI=1S/C10H14O6/c1-14-8(11)4-7(5-9(12)15-2)6-10(13)16-3/h4H,5-6H2,1-3H3

InChI Key

FUDUXZMTENOEBT-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CC(=CC(=O)OC)CC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Carbomethoxymethylenetriphenylphosphorane (167 g, 0.5 mol) in toluene (600 ml) was treated with dimethyl 3-oxoglutarate (87 g, 0.5 mol) and the reaction heated to 100° C. on an oil bath at 120° C. under an atmosphere of nitrogen for 36 h. The reaction was then concentrated in vacuo and the oily residue triturated with 40/60 petrol ether/diethylether 1:1, 600 ml. Triphenylphosphine oxide precipitated out and the supernatant liquid was decanted/filtered off. The residue on evaporation in vacuo was Kugelrohr distilled under high vacuum Bpt (oven temperature 180-200° C. at 0.2 torr) to give 3-(methoxycarbonylmethylene)glutaric acid dimethylester (89.08 g, 53%).
Quantity
167 g
Type
reactant
Reaction Step One
Quantity
87 g
Type
reactant
Reaction Step One
Quantity
600 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.